Cas no 55094-98-9 (1,5-dimethyl (2R)-2-hydroxypentanedioate)

• Product Name: 1,5-dimethyl (2R)-2-hydroxypentanedioate
• CAS No: 55094-98-9
• MF: C₇H₁₂O₅
• MW: 176.167182922363
• CID: 352852
• PubChem ID: 12866168
• Update Time: 2025-04-19

1,5-dimethyl (2R)-2-hydroxypentanedioate Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-hydroxy-, dimethyl ester, (2R)-
• 1,5-dimethyl (2R)-2-hydroxypentanedioate
• SCHEMBL17055793
• F84477
• 55094-98-9
• Dimethyl (2R)-2-hydroxypentanedioate
• DTXSID80511861
• EN300-1174688
• DIMETHYL (R)-2-HYDROXYPENTANEDIOATE

• Inchi： 1S/C7H12O5/c1-11-6(9)4-3-5(8)7(10)12-2/h5,8H,3-4H2,1-2H3/t5-/m1/s1
• InChI Key： SHBLBMNYOOCEFM-RXMQYKEDSA-N
• SMILES： O[C@@H](C(=O)OC)CCC(=O)OC

Computed Properties

• Exact Mass: 176.06846
• Monoisotopic Mass: 176.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters